Cas no 2107-76-8 (5,7-Dihydroxy-4-methylcoumarin)

5,7-dihydroxy-4-methylcoumarin is a coumarin derivative from Dracaena mexicana. 5,7-dihydroxy-4-methylcoumarin has antifungal and antibacterial activities

5,7-Dihydroxy-4-methylcoumarin structure

2107-76-8 structure

Product Name:5,7-Dihydroxy-4-methylcoumarin

CAS No:2107-76-8

Molecular Formula:C₁₀H₈O₄

Molecular Weight:192.1681

MDL:MFCD00016966

CID:42477

PubChem ID:5354284

5,7-Dihydroxy-4-methylcoumarin Properties

Names and Identifiers

- 5,7-Dihydroxy-4-methylcoumarin
- 5,7-Dihydroxy-4-methyl-2H-chromen-2-one
- 5,7-dihydroxy-4-methylchromen-2-one
- 5.7-Dihydroxy-4-methylcoumarin
- DIHYDROXY-4-METHYLCOUMARIN, 5,7-(RG) PrintBack
- 4-Methyl-5,7-dihydroxycoumarin
- 4-Methyllimetol
- 5,7-Dihydroxy-4-methyl-2-chromenone
- 5,7-Dihydroxy-4-methyl-2H-1-benzopyran-2-one
- 5,7-dihydroxy-4-methyl-2H-2-chromenone
- 5,7-dihydroxy-4-methyl-chromen-2-one
- 2H-1-Benzopyran-2-one, 5,7-dihydroxy-4-methyl-
- Coumarin, 5,7-dihydroxy-4-methyl-
- 4-methyl-5,7-dihydroxy-coumarin
- NSC5302
- QNVWGEJMXOQQPM-UHFFFAOYSA-N
- VP62D4346M
- 5,7-Di
- CHEBI:176669
- Oprea1_360904
- BDBM50022180
- NS00014748
- 5,7-DIHYDROXY-4-METHYLCOUMARIN [HSDB]
- SPBio_001571
- CCRIS 5908
- ?5,7-Dihydroxy-4-methylcoumarin
- HY-N4102
- SMR001306810
- 5,7-Dihydroxy-4-methyl-2H-chromen-2-one #
- DTXSID0025078
- NSC 5302
- Spectrum2_001356
- 5,7-Dihydroxy-4-methyl-2-benzopyrone
- 189251-57-8
- Maybridge1_004060
- NSC-5302
- NCGC00091651-01
- CCG-39294
- EINECS 218-289-9
- s9380
- A4571
- 5,7-dihydroxy-4-methylcoumarin monohydrate
- MLS002207303
- Tox21_200882
- HSDB 4277
- D4747
- UNII-VP62D4346M
- DIHYDROXY-4-METHYLCOUMARIN, 5,7-
- SpecPlus_000809
- SCHEMBL403833
- AKOS005175144
- 5,7-Dihydroxy-4-methylcoumarin, 98%
- AM84731
- 2H-1-Benzopyran-2-one, 5, 7-dihydroxy-4-methyl-
- methyl-2H-chromen-2-one
- MFCD00016966
- 5,7-Dihydroxy 4-methylcoumarin
- AI3-23192
- J-013822
- EN300-302651
- Coumarin derivative, 1b
- CAS-2107-76-8
- CS-0032108
- EU-0034205
- CHEMBL12252
- DTXCID805078
- 5,7-Dihydroxy-4-methyl-2H-chromen-2-one Monohydrate
- NCGC00091651-02
- AS-37776
- KBio1_001849
- BRD-K17275330-001-03-9
- FT-0602236
- NCGC00258436-01
- Q27291948
- DivK1c_006905
- 2107-76-8
- 5-HYDROXY-4-METHYLUMBELLIFERONE
- 2H-1-Benzopyran-2-one, 5,7-dihydroxy-4-methyl-; Coumarin, 5,7-dihydroxy-4-methyl- (7CI,8CI); 4-Methyl-5,7-dihydroxycoumarin; 5,7-Dihydroxy-4-methyl-chromen-2-one; 5,7-Dihydroxy-4-methylcoumarin; NSC 5302
- 5,7Dihydroxy4methyl2H1benzopyran2one
- 2H1Benzopyran2one, 5,7dihydroxy4methyl
- BBL027825
- ALBB-015749
- 5,7-DHMC
- Coumarin, 5,7dihydroxy4methyl
- 5,7Dihydroxy4methyl2benzopyrone
- 4Methyl5,7dihydroxycoumarin
- 5-7-DIHYDROXY-4-METHYLCOUMARIN
- 5,7-dihydroxy-4-methyl coumarin
- STL372635
- +Expand
- MDL： MFCD00016966
- InChIKey： QNVWGEJMXOQQPM-UHFFFAOYSA-N
- Inchi： 1S/C10H8O4/c1-5-2-9(13)14-8-4-6(11)3-7(12)10(5)8/h2-4,11-12H,1H3
- SMILES： O1C(C([H])=C(C([H])([H])[H])C2=C(C([H])=C(C([H])=C12)O[H])O[H])=O
- BRN： 179133

Computed Properties

Exact Mass: 192.042259g/mol
Surface Charge: 0
XLogP3: 1.1
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 0
Monoisotopic Mass: 192.042259g/mol
Monoisotopic Mass: 192.042259g/mol
Topological Polar Surface Area: 66.8Å²
Heavy Atom Count: 14
Complexity: 284
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 33
Surface Charge: 0

Experimental Properties

LogP: 1.51260
PSA: 70.67000
Refractive Index: 1.651
Boiling Point: 472.1 °C at 760 mmHg
Melting Point: 280°C(lit.)
Flash Point: 197.8 °C
Color/Form: Powder
Solubility: Not determined
Sensitiveness: Light Sensitive
λmax: 322(MeOH)(lit.)
Density: 1.456

5,7-Dihydroxy-4-methylcoumarin Security Information

Symbol: GHS07
WGK Germany：3
Safety Term：S26;S36
Safety Instruction： S26-S36
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305 + P351 + P338
Prompt：warning
Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.
Risk Phrases： 36/37/38
Signal Word：Warning
TSCA：Yes
HazardClass：IRRITANT

5,7-Dihydroxy-4-methylcoumarin Customs Data

HS CODE：2932209090
Customs Data：

China Customs Code:
2932209090

Overview:

2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5,7-Dihydroxy-4-methylcoumarin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AB20243-1g	5,7-Dihydroxy-4-methylcoumarin	2107-76-8	95%	1g	$25.00	2024-04-20
abcr	AB115975-1 g	5,7-Dihydroxy-4-methylcoumarin, 98%; .	2107-76-8	98%	1g	€115.00	2023-06-24
Alichem	A449041520-1g	5,7-Dihydroxy-4-methyl-2H-chromen-2-one	2107-76-8	95%	1g	$344.52	2023-09-02
Apollo Scientific	OR59803-1g	5,7-Dihydroxy-4-methylcoumarin	2107-76-8	96+%	1g	£39.00
Chemenu	CM162417-10g	5,7-Dihydroxy-4-methyl-2H-chromen-2-one	2107-76-8	95%	10g	$380
ChemScence	CS-0032108-100mg	5,7-Dihydroxy-4-methylcoumarin	2107-76-8	98.97%	100mg	$50.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP3033-100mg	5,7-Dihydroxy-4-methylcoumarin	2107-76-8	98%	100mg	$20	2023-09-20
Enamine	EN300-302651-0.05g	5,7-dihydroxy-4-methyl-2H-chromen-2-one	2107-76-8		0.05g	$23.0	2023-09-06
eNovation Chemicals LLC	D953258-5g	2H-1-Benzopyran-2-one, 5,7-dihydroxy-4-methyl-	2107-76-8	98.0%	5g	$420	2022-09-08
Fluorochem	049602-1g	5,7-Dihydroxy-4-methyl-2-chromenone	2107-76-8	97%	1g	￡94.00	2022-03-01

5,7-Dihydroxy-4-methylcoumarin Suppliers

NAN JING PU YI Biotechnology Co., Ltd.

Audited Supplier

(CAS:2107-76-8)

MR./MRS.:LIU JING LI

Phone:13851506462

Email:927565933@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:2107-76-8)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:2107-76-8)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

TCI (Shanghai) Development Co., Ltd.

Audited Supplier

(CAS:2107-76-8)

MR./MRS.:ZHANG ZE YUAN

Phone:13061970904

Email:Sales-CN@TCIchemicals.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:2107-76-8)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

5,7-Dihydroxy-4-methylcoumarin Related Literature

1. Studies in mycological chemistry. Part XX. Synthesis of (±)-tetrahydro-4-hydroxy-6-methoxyfuro[2,3-b]benzofuran, a racemic form of a laevorotatory degradation product of dihydrosterigmatocystin

J. A. Knight,John C. Roberts,Patrick Roffey J. Chem. Soc. C 1966 1308
2. UVA absorption and photostability of coumarins

Withet Jivaramonaikul,Paitoon Rashatasakhon,Supason Wanichwecharungruang Photochem. Photobiol. Sci. 2010 9 1120
3. Novel synthesis of coumarin-containing secondary benzamide derivatives using tungstate sulfuric acid

Bahador Karami,Mahnaz Farahi,Nina Farmani,Hamideh Mohamadi Tanuraghaj New J. Chem. 2016 40 1715
4. Br?nsted acid-promoted synthesis of common heterocycles and related bio-active and functional molecules

Sudipta Ponra,K. C. Majumdar RSC Adv. 2016 6 37784
5. A novel protocol for the synthesis of pyrano[2,3-h]coumarins in the presence of Fe3O4@SiO2@(CH2)3OCO2Na as a magnetically heterogeneous catalyst

Hamideh Mohamadi Tanuraghaj,Mahnaz Farahi New J. Chem. 2019 43 4823
6. Formula index

J. Chem. Soc. 1931 3445
7. CLXXIX.—A study in the coumarin condensation

Biman Bihari Dey J. Chem. Soc. Trans. 1915 107 1606
8. Usnic acid. Part X. The exploration of a route to 4 : 6-dimethoxy-3 : 5-dimethylcoumarilic acid

F. M. Dean,Elwyn Evans,Alexander Robertson J. Chem. Soc. 1954 4565
9. Green synthesis of coumarin derivatives using Br?nsted acidic pyridinium based ionic liquid [MBSPy][HSO4] to control an opportunistic human and a devastating plant pathogenic fungus Macrophomina phaseolina

Maliha Uroos,Arshad Javaid,Amina Bashir,Javaria Tariq,Iqra Haider Khan,Sadia Naz,Sameeta Fatima,Misbah Sultan RSC Adv. 2022 12 23963
10. A review on convenient synthesis of substituted coumarins using reuseable solid acid catalysts

Susheel Gulati,Rajvir Singh,Suman Sangwan RSC Adv. 2021 11 29130

2107-76-8 (5,7-Dihydroxy-4-methylcoumarin) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:2107-76-8)5,7-Dihydroxy-4-methylcoumarin

Purity:99%/99%/99%

Quantity:5g/25g/1g

Price($):976.0/4383.0/259.0

Cas no 2107-76-8 (5,7-Dihydroxy-4-methylcoumarin)

5,7-Dihydroxy-4-methylcoumarin Properties

Names and Identifiers

Computed Properties

Experimental Properties

5,7-Dihydroxy-4-methylcoumarin Security Information

5,7-Dihydroxy-4-methylcoumarin Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

5,7-Dihydroxy-4-methylcoumarin Price

5,7-Dihydroxy-4-methylcoumarin Suppliers

5,7-Dihydroxy-4-methylcoumarin Related Literature

2107-76-8 (5,7-Dihydroxy-4-methylcoumarin) Related Products